Cas no 2171444-73-6 (3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171444-73-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5792405
• PubChem ID: 165958531
• Update Time: 2025-06-13

3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1529136
• 3-cyclopropyl-4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• 2171444-73-6
• 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

• Inchi： 1S/C27H32N2O5/c1-16(2)25(26(32)28-14-18(13-24(30)31)17-11-12-17)29-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23,25H,11-15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t18?,25-/m1/s1
• InChI Key： UKJFDGCMSKLYSP-IXXGTQFESA-N
• SMILES： OC(CC(CNC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Comprehensive Analysis of 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171444-73-6)

The compound 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171444-73-6) is a sophisticated peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its intricate structure features a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a chiral center, making it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential role in peptide-based therapeutics, a rapidly growing field driven by advancements in bioconjugation and targeted drug delivery.

In recent years, the demand for custom peptide synthesis has surged, particularly for compounds like 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid. This trend aligns with the rise of personalized medicine and precision oncology, where peptides are engineered to enhance bioavailability and receptor specificity. The Fmoc group in this molecule is critical for solid-phase peptide synthesis (SPPS), a technique widely adopted for its efficiency in producing high-purity peptides. Laboratories frequently search for Fmoc-protected amino acids and chiral building blocks, underscoring the relevance of this compound in modern chemical biology.

From a structural perspective, the cyclopropyl moiety in 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid introduces unique steric constraints, which can influence the compound’s conformational stability and binding affinity. This attribute is particularly valuable in designing enzyme inhibitors or GPCR modulators, where rigid frameworks are often desirable. Additionally, the R-configuration at the chiral center ensures enantioselective interactions, a feature highly sought after in asymmetric synthesis and catalysis.

The synthesis and application of CAS No. 2171444-73-6 also intersect with emerging trends in green chemistry. Researchers are exploring solvent-free reactions and microwave-assisted synthesis to optimize the production of such complex molecules. Questions like "How to improve the yield of Fmoc-protected peptides?" or "What are the alternatives to traditional coupling reagents?" are frequently discussed in forums, reflecting the community’s focus on sustainable methodologies. This compound’s versatility makes it a candidate for high-throughput screening platforms, further amplifying its industrial significance.

In conclusion, 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid represents a nexus of innovation in medicinal chemistry and material science. Its structural complexity and functional adaptability position it as a key player in the development of next-generation biopharmaceuticals. As the scientific community continues to unravel its potential, this compound is poised to address critical challenges in drug formulation and therapeutic efficacy.